2-(4-{[(4-Fluorophenyl)sulfonyl]acetyl}piperazin-1-yl)-4-methyl-1,3-benzothiazole

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-1-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20FN3O3S2/c1-14-3-2-4-17-19(14)22-20(28-17)24-11-9-23(10-12-24)18(25)13-29(26,27)16-7-5-15(21)6-8-16/h2-8H,9-13H2,1H3
• InChI Key: WOUMWXRAAHYXMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)CS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3O3S2
• Molecular Weight: 433.5 g/mol

Description

The compound “2-(4-{[(4-Fluorophenyl)sulfonyl]acetyl}piperazin-1-yl)-4-methyl-1,3-benzothiazole” is a complex organic molecule. It contains several functional groups, including a fluorophenyl group, a sulfonyl group, a piperazine ring, and a benzothiazole ring.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The fluorophenyl group, sulfonyl group, and piperazine ring are all attached to the benzothiazole ring. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Some properties can be predicted based on the functional groups present in the molecule. For example, the presence of the sulfonyl group might increase the compound’s solubility in polar solvents.

Future Directions

The future research directions for this compound could include studying its synthesis, reactivity, and potential biological activities. Given the complexity of its structure, it might also be interesting to study its physical and chemical properties in more detail.